Cas no 746630-00-2 (Ethanone, 2-bromo-1-(2,6-difluoro-3-nitrophenyl)-)

• Product Name: Ethanone, 2-bromo-1-(2,6-difluoro-3-nitrophenyl)-
• CAS No: 746630-00-2
• MF: C₈H₄BrF₂NO₃
• MW: 280.02306842804
• CID: 1769077
• PubChem ID: 60112158
• Update Time: 2025-04-21

Ethanone, 2-bromo-1-(2,6-difluoro-3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(2,6-difluoro-3-nitrophenyl)-
• AKOS018709556
• 746630-00-2
• SCHEMBL6194111
• 2-Bromo-1-(2,6-difluoro-3-nitrophenyl)ethanone

• Inchi： 1S/C8H4BrF2NO3/c9-3-6(13)7-4(10)1-2-5(8(7)11)12(14)15/h1-2H,3H2
• InChI Key： WJTHLPDCKMXZGW-UHFFFAOYSA-N
• SMILES： BrCC(C1C(=CC=C(C=1F)[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 278.93422
• Monoisotopic Mass: 278.93426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21